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Introduction

The modification of nucleic acid aptamers with non-natural nucleotides is a powerful strategy to
enhance their structural stability, resistance to nucleases, and binding affinity. Among these
modifications, the incorporation of a-anomeric nucleotides, such as a-guanosine, offers a
unique approach to modulate the three-dimensional structure of aptamers, particularly those
with G-quadruplex motifs. This document provides detailed application notes and protocols on
the use of a-guanosine in the development and characterization of aptamers. While the direct
selection of aptamers from a library containing a-guanosine via SELEX (Systematic Evolution
of Ligands by Exponential Enrichment) is a developing area, this guide presents a proposed
protocol based on established methodologies for modified aptamers. Furthermore, it details the
well-documented post-SELEX modification of a thrombin-binding aptamer with a-
deoxyguanosine, offering insights into the characterization and functional impact of this
modification.

l. Proposed Protocol for SELEX with a-Guanosine
Triphosphate

The following is a theoretical protocol for the selection of aptamers containing a-guanosine.
The critical step, the enzymatic incorporation of a-guanosine triphosphate, would require
empirical validation to identify a suitable polymerase and optimal reaction conditions.
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Experimental Workflow for Proposed a-Guanosine
SELEX
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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